Cas no 89949-06-4 (2,6-Pyridinedisulfonicacid)

• Product Name: 2,6-Pyridinedisulfonicacid
• CAS No: 89949-06-4
• MF: C₅H₅NO₆S₂
• MW: 239.22629904747
• CID: 712550
• PubChem ID: 2762888
• Update Time: 2025-04-19

2,6-Pyridinedisulfonicacid Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedisulfonicacid
• PYRIDINE-2,6-DISULFONIC ACID
• FT-0645565
• AKOS015891637
• 89949-06-4
• A843386
• SCHEMBL8847325
• DTXSID30376543

• Inchi： 1S/C5H5NO6S2/c7-13(8,9)4-2-1-3-5(6-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： GAYUPWHNYPOANO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(N=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: -1

Experimental Properties

• Density: 1.865
• Refractive Index: 1.623
• PSA: 138.39000
• LogP: 1.73660